Cas no 306978-70-1 (2-(Benzylsulfanyl)-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one)

• Product Name: 2-(Benzylsulfanyl)-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• CAS No: 306978-70-1
• MF: C₁₅H₁₃N₃OS
• MW: 283.348221540451
• CID: 5702184
• PubChem ID: 2768972
• Update Time: 2023-10-14

2-(Benzylsulfanyl)-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-8-methylpyrido[1,2-a][1,3,5]triazin-4-one
• F2543-0579
• 2-(benzylsulfanyl)-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 306978-70-1
• SR-01000913656
• SR-01000913656-1
• 2-(benzylthio)-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• AKOS005080190
• 2-(Benzylsulfanyl)-8-methyl-4H-pyrido[1,2-a](1,3,5)triazin-4-one
• 12J-508S
• 2-(Benzylsulfanyl)-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one

• Inchi： 1S/C15H13N3OS/c1-11-7-8-18-13(9-11)16-14(17-15(18)19)20-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key： YPQUZKRWKPCSOM-UHFFFAOYSA-N
• SMILES： S(C1=NC(N2C=CC(C)=CC2=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.07793322g/mol
• Monoisotopic Mass: 283.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkyl-2-thio-S-triazines